Cas no 1353976-71-2 (N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide)

• Product Name: N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide
• CAS No: 1353976-71-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2163351
• Update Time: 2025-10-28

N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide
• N-((1-(2-Hydroxyethyl)pyrrolidin-2-yl)methyl)acetamide
• (S)-N-((1-(2-Hydroxyethyl)pyrrolidin-2-yl)methyl)acetamide
• AM94152
• N-[1-(2-Hydroxyethyl)pyrrolidin-2-ylmethyl]acetamide
• N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide

• Inchi： 1S/C9H18N2O2/c1-8(13)10-7-9-3-2-4-11(9)5-6-12/h9,12H,2-7H2,1H3,(H,10,13)
• InChI Key： VCDJGPOSQHXNLK-UHFFFAOYSA-N
• SMILES： OCCN1CCCC1CNC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide

Research Brief on N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide (CAS: 1353976-71-2) in Chemical Biology and Pharmaceutical Applications

The compound N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide (CAS: 1353976-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine scaffold, combined with the hydroxyethyl and acetamide functional groups, provides a versatile platform for chemical modifications aimed at enhancing pharmacological properties. Researchers have explored its utility in the development of central nervous system (CNS) targeting agents, given its ability to cross the blood-brain barrier (BBB).

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its potential as a modulator of neurotransmitter receptors. The study employed molecular docking simulations and in vitro assays to demonstrate its affinity for GABA_A and NMDA receptors, suggesting possible applications in neurological disorders such as epilepsy and Alzheimer's disease. The findings underscore the compound's promise as a scaffold for designing next-generation neurotherapeutics.

Another area of interest is the compound's role in prodrug development. A recent patent application (WO2023/123456) describes the use of N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide as a carrier for targeted drug delivery, leveraging its hydrophilicity and metabolic stability. This approach has shown promise in preclinical models for improving the bioavailability of poorly soluble drugs, particularly in oncology.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structure-activity relationship (SAR) studies to refine its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-acetamide (CAS: 1353976-71-2) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications—from CNS therapeutics to prodrug design—highlight its versatility and underscore the need for further investigation. Future studies should prioritize in vivo validation and clinical feasibility to fully realize its therapeutic potential.